(1S)-1-(2H-Triazol-4-yl)ethane-1,2-diol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1S)-1-(2H-Triazol-4-yl)ethane-1,2-diol; hydrochloride is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This chemical compound is commonly referred to as TAE684, and it belongs to the class of kinase inhibitors. TAE684 has been found to have potential therapeutic applications in the treatment of cancer and other diseases.
Mechanism of Action
TAE684 exerts its anti-cancer effects by inhibiting the activity of ALK, which is a key player in the growth and proliferation of cancer cells. ALK is a receptor tyrosine kinase that is commonly found in various types of cancer cells, including non-small cell lung cancer, neuroblastoma, and anaplastic large cell lymphoma. TAE684 binds to the ATP-binding site of ALK, thereby blocking its activity and preventing the activation of downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
TAE684 has been found to have significant biochemical and physiological effects in cancer cells. It has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. TAE684 has also been found to inhibit the migration and invasion of cancer cells, which are key processes involved in cancer metastasis. Moreover, TAE684 has been found to be effective against multiple drug-resistant cancer cells, making it a promising candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
TAE684 has several advantages for lab experiments. It is a potent and selective inhibitor of ALK, making it a valuable tool for studying the role of ALK in cancer cells. Moreover, TAE684 has been found to be effective against multiple drug-resistant cancer cells, making it a valuable tool for studying drug resistance in cancer cells. However, TAE684 has some limitations for lab experiments. It is a relatively new compound, and its long-term effects and toxicity are not yet fully understood. Moreover, TAE684 has been found to have off-target effects on other kinases, which may complicate its use in lab experiments.
Future Directions
There are several future directions for the study of TAE684. One direction is to further investigate its potential therapeutic applications in the treatment of cancer. TAE684 has been found to be effective against multiple drug-resistant cancer cells, making it a promising candidate for cancer therapy. Moreover, TAE684 has been found to have off-target effects on other kinases, which may have therapeutic implications beyond its inhibition of ALK. Another direction is to further investigate its mechanism of action and its long-term effects and toxicity. TAE684 is a relatively new compound, and more research is needed to fully understand its effects on cancer cells and its potential as a therapeutic agent.
Synthesis Methods
TAE684 is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis of TAE684 starts with the reaction of 4-(4-bromophenyl)pyridine with 2-methylimidazole to produce 4-(4-bromophenyl)-1H-imidazole. This intermediate product is then reacted with 2-azidoethanol to produce (1S)-1-(2H-Triazol-4-yl)ethane-1,2-diol. Finally, the hydrochloride salt of TAE684 is obtained by reacting TAE684 with hydrochloric acid.
Scientific Research Applications
TAE684 has been extensively studied for its potential therapeutic applications in the treatment of cancer. It has been found to be a potent inhibitor of anaplastic lymphoma kinase (ALK), which is a receptor tyrosine kinase that is commonly found in various types of cancer cells. TAE684 has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of ALK. Moreover, TAE684 has been found to be effective against multiple drug-resistant cancer cells, making it a promising candidate for cancer therapy.
Properties
IUPAC Name |
(1S)-1-(2H-triazol-4-yl)ethane-1,2-diol;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O2.ClH/c8-2-4(9)3-1-5-7-6-3;/h1,4,8-9H,2H2,(H,5,6,7);1H/t4-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOSVWUPCGRZFIQ-PGMHMLKASA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNN=C1C(CO)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NNN=C1[C@@H](CO)O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.